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Compound of Interest

Compound Name: CCT007093

Cat. No.: B1668743

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety protocols and detailed operational procedures for the
handling, use, and disposal of CCT007093, a potent small molecule inhibitor of PPM1D (Wip1)
phosphatase. Adherence to these guidelines is essential to ensure personnel safety and
maintain experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

CCT007093 is a potent chemical compound with potential health hazards. The specific
toxicological properties may not be fully characterized. Therefore, it is crucial to handle it with
the utmost care, treating it as a particularly hazardous substance.

Summary of Required Personal Protective Equipment
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.. . Recommended for High-
PPE Category Minimum Requirement .
Concentration Work

) ANSI z87.1-compliant safety Chemical splash goggles or a
Eye Protection

glasses with side shields[1] full-face shield[2][3]
) Disposable nitrile gloves Double-gloving with nitrile
Hand Protection
(minimum 4 mil thickness)[4] gloves[1]

Disposable, solid-front

Body Protection Laboratory coat[1][2] )
protective gown or coveralls[4]

Not generally required for low- ) o
) ) i o N95 respirator for weighing
Respiratory Protection volume solution handling in a
N _ powder.[5]
certified chemical fume hood.

Note: Always consult the specific Safety Data Sheet (SDS) for CCT007093 from your supplier
for the most detailed and up-to-date hazard information.

Operational Plan: From Receipt to Disposal

This section outlines a step-by-step workflow for handling CCT007093 in a laboratory setting.

Experimental Workflow
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Caption: High-level workflow for handling CCT007093.

Step 1: Receiving and Storage

 Verification: Upon receipt, verify that the container is intact and properly labeled.

o SDS Access: Ensure a copy of the Safety Data Sheet (SDS) is readily accessible to all
personnel working with the compound.

e Storage:
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o Solid Compound: Store in a cool, dry, and well-ventilated area, away from incompatible
materials. Recommended storage is at -20°C for up to 3 years.[6]

o Stock Solutions: Store in tightly sealed vials at -80°C for up to 6 months or -20°C for up to
1 month.[6] Avoid repeated freeze-thaw cycles.[6]

Step 2: Stock Solution Preparation

All procedures involving the handling of solid CCT007093 must be performed in a certified
chemical fume hood or a powder containment hood.

o Pre-calculation: Determine the required concentration and volume of the stock solution.
CCT007093 is soluble in DMSO.[7][8]

o Personal Protective Equipment: Don the appropriate PPE as outlined in the high-
concentration work column of the PPE table.

» Weighing:
o Place a weigh boat on an analytical balance within the fume hood.

o Carefully transfer the required amount of CCT007093 powder to the weigh boat using a
dedicated spatula.

o Avoid creating dust. If a small amount of powder is spilled, follow the spill cleanup
procedure below.

¢ Dissolution:

o Transfer the weighed powder to an appropriate sterile container (e.g., a conical tube or
vial).

o Add the calculated volume of DMSO to the container.
o Cap the container securely and vortex until the solid is completely dissolved.[2]

e Labeling and Storage:
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o Clearly label the container with the compound name, concentration, solvent, date of
preparation, and your initials.

o Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

[2][6]

o Store the aliquots at the recommended temperature.

Step 3: Experimental Use

« Dilution: When preparing working solutions, dilute the stock solution in the appropriate cell
culture medium or buffer. To avoid precipitation, it is recommended to perform dilutions in a
stepwise manner.[6] The final concentration of DMSO should typically be kept below 0.5% to
avoid solvent-induced cellular toxicity.[6]

o Handling: Always wear appropriate PPE when handling solutions containing CCT007093.

Spill and Emergency Procedures
Spill Cleanup Protocol

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://crispmaastricht.nl/wp-content/uploads/2017/03/20170329RB-Protocol-Weighing-higly-toxic-compound-UM_CRISP-1.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b1668743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Spill Type

Procedure

Small Powder Spill (<100mg)

1. Alert personnel in the immediate area. 2. If
not already worn, don appropriate PPE,
including an N95 respirator. 3. Gently cover the
spill with absorbent pads or paper towels to
prevent aerosolization.[9] 4. Lightly wet the
absorbent material with water to dissolve the
powder.[5][9] 5. Carefully wipe up the spill,
working from the outside in. 6. Place all
contaminated materials into a sealed bag for
hazardous waste disposal. 7. Decontaminate
the area with a suitable laboratory detergent,

followed by a rinse with 70% ethanol.

Small Liquid Spill (<10ml)

1. Alert personnel in the immediate area. 2. Don
appropriate PPE. 3. Cover the spill with
absorbent material. 4. Collect the saturated
absorbent material and place it in a sealed bag
for hazardous waste disposal. 5. Decontaminate
the area with a suitable laboratory detergent,

followed by a rinse with 70% ethanol.

Large Spill or Personnel Exposure

1. Evacuate the immediate area. 2. If there is
skin contact, immediately flush the affected area
with copious amounts of water for at least 15
minutes and seek medical attention. 3. If there is
eye contact, flush with an eyewash station for at
least 15 minutes and seek medical attention. 4.
Contact your institution's Environmental Health
and Safety (EHS) office for guidance on

cleanup.

Disposal Plan

All waste contaminated with CCT007093 must be treated as hazardous chemical waste.

Waste Stream Management
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Waste Type

Collection and Disposal Procedure

Solid Waste

(e.g., contaminated gloves, weigh boats, pipette
tips) - Collect in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste

(e.g., unused stock solutions, experimental
media) - Collect in a designated, sealed, and
clearly labeled hazardous waste container. Do

not pour down the drain.[10]

Sharps

(e.g., contaminated needles, serological
pipettes) - Dispose of in a designated, puncture-
resistant sharps container for chemically

contaminated sharps.[4]

Follow your institution's specific guidelines for hazardous waste pickup and disposal.

Mechanism of Action and Signaling Pathway

CCT007093 is an inhibitor of the serine/threonine phosphatase PPM1D (also known as Wip1).
Inhibition of PPM1D by CCT007093 leads to the activation of the p38 MAPK and mTORC1

signaling pathways.[11]
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Caption: CCT007093 inhibits PPM1D, leading to increased p38 and mTORC1 activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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